Cas no 1807537-40-1 (Hydroxy-PEG3-PFP ester)

• Product Name: Hydroxy-PEG3-PFP ester
• CAS No: 1807537-40-1
• MF: C₁₅H₁₇F₅O₆
• MW: 388.28390288353
• CID: 3045579
• PubChem ID: 77078301
• Update Time: 2025-05-28

Hydroxy-PEG3-PFP ester Chemical and Physical Properties

Names and Identifiers

• Hydroxy-PEG3-PFP ester
• SB67261
• BP-21964
• HY-141212
• DA-74353
• Propanoic acid, 3-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester
• HYDROXY-PEG3-PFPESTER
• C70695
• 1807537-40-1
• DTXSID401121184
• AKOS040741855
• (2,3,4,5,6-pentafluorophenyl) 3-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]propanoate
• 2,3,4,5,6-PENTAFLUOROPHENYL 3-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHOXY}PROPANOATE
• CS-0114949

• Inchi： 1S/C15H17F5O6/c16-10-11(17)13(19)15(14(20)12(10)18)26-9(22)1-3-23-5-7-25-8-6-24-4-2-21/h21H,1-8H2
• InChI Key： MDIKFXKPNIRFLO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCOCCOCCOCCO)=O)F)F)F)F

Computed Properties

• Exact Mass: 388.09452907g/mol
• Monoisotopic Mass: 388.09452907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Additional information on Hydroxy-PEG3-PFP ester

Recent Advances in Hydroxy-PEG3-PFP Ester (CAS: 1807537-40-1) and Its Applications in Chemical Biology and Pharmaceutical Research

Hydroxy-PEG3-PFP ester (CAS: 1807537-40-1) is a versatile chemical reagent widely used in bioconjugation, drug delivery, and proteomics research. This compound, characterized by its polyethylene glycol (PEG) spacer and pentafluorophenyl (PFP) ester group, has gained significant attention due to its high reactivity and stability under physiological conditions. Recent studies have explored its applications in antibody-drug conjugates (ADCs), peptide synthesis, and targeted drug delivery systems, highlighting its potential in advancing therapeutic strategies.

A 2023 study published in Bioconjugate Chemistry demonstrated the utility of Hydroxy-PEG3-PFP ester in the site-specific modification of monoclonal antibodies. The researchers utilized the PFP ester's reactivity to achieve efficient conjugation with lysine residues, resulting in ADCs with improved homogeneity and therapeutic efficacy. The study also noted the compound's compatibility with aqueous environments, making it suitable for biological applications. These findings underscore the reagent's role in enhancing the precision of bioconjugation techniques.

In the field of drug delivery, Hydroxy-PEG3-PFP ester has been employed to develop PEGylated nanoparticles for targeted cancer therapy. A recent Journal of Controlled Release article (2024) detailed its use in functionalizing polymeric nanoparticles with targeting ligands. The PEG spacer provided steric stabilization, while the PFP ester enabled covalent attachment of ligands such as folic acid. This approach improved nanoparticle accumulation in tumor tissues, as evidenced by in vivo studies, and reduced off-target effects. The study highlights the compound's dual role in enhancing both stability and specificity of nanocarriers.

Proteomics research has also benefited from Hydroxy-PEG3-PFP ester's properties. A 2024 Analytical Chemistry paper described its application in chemical cross-linking mass spectrometry (XL-MS). The reagent served as a spacer-arm cross-linker, enabling the identification of protein-protein interactions with high resolution. The study reported superior performance compared to traditional cross-linkers, attributed to the PEG3 spacer's flexibility and the PFP ester's rapid reaction kinetics. This advancement opens new avenues for mapping complex protein networks in cellular systems.

Despite these promising developments, challenges remain in optimizing the use of Hydroxy-PEG3-PFP ester. Recent discussions in Organic & Biomolecular Chemistry (2024) have addressed potential side reactions and storage stability issues. Researchers recommend strict control of reaction conditions, including pH and temperature, to minimize hydrolysis of the PFP ester. Additionally, advancements in purification techniques, such as flash chromatography, have been proposed to ensure reagent purity for sensitive applications. These insights are critical for maximizing the compound's utility in research and industrial settings.

Looking ahead, Hydroxy-PEG3-PFP ester is poised to play a pivotal role in emerging therapeutic modalities. Its compatibility with click chemistry and bioorthogonal reactions positions it as a key tool for developing next-generation biopharmaceuticals. Ongoing research is exploring its use in PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation strategies, where precise conjugation is paramount. As the field advances, this reagent is expected to contribute significantly to the development of more effective and safer therapeutics.